Cas no 1261445-13-9 (2-methyl-5-(trifluoromethoxy)benzoyl Chloride)

2-Methyl-5-(trifluoromethoxy)benzoyl chloride is a versatile acyl chloride derivative used primarily as an intermediate in organic synthesis. Its key structural features include a reactive benzoyl chloride group and a trifluoromethoxy substituent, which enhance its utility in introducing trifluoromethoxy-containing moieties into target molecules. The compound is particularly valued in pharmaceutical and agrochemical research for its ability to participate in Friedel-Crafts acylation and other electrophilic reactions. The trifluoromethoxy group contributes to improved metabolic stability and lipophilicity in derived compounds. Handling requires standard precautions for acyl chlorides, including moisture-free conditions. Its well-defined reactivity profile makes it a reliable reagent for constructing complex molecular architectures.

2-methyl-5-(trifluoromethoxy)benzoyl Chloride structure

1261445-13-9 structure

Product Name:2-methyl-5-(trifluoromethoxy)benzoyl Chloride

CAS No:1261445-13-9

MF:C₉H₆ClF₃O₂

MW:238.590952396393

MDL:MFCD18399758

CID:1219538

PubChem ID:58342060

Update Time:2025-05-27

2-methyl-5-(trifluoromethoxy)benzoyl Chloride Chemical and Physical Properties

Names and Identifiers

- 2-methyl-5-(trifluoromethoxy)benzoyl Chloride
- 2-methyl-5-(trifluoromethoxy)benzoylchloride
- SCHEMBL12422194
- 1261445-13-9
- JS-5062
- MFCD18399758
- AKOS026670904
- DWHYIYNVPCGCJQ-UHFFFAOYSA-N
- MDL： MFCD18399758
- Inchi： 1S/C9H6ClF3O2/c1-5-2-3-6(15-9(11,12)13)4-7(5)8(10)14/h2-4H,1H3
- InChI Key： DWHYIYNVPCGCJQ-UHFFFAOYSA-N
- SMILES： ClC(C1C=C(C=CC=1C)OC(F)(F)F)=O

Computed Properties

Exact Mass: 238.0008416g/mol
Monoisotopic Mass: 238.0008416g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 242
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4
Topological Polar Surface Area: 26.3Å²

2-methyl-5-(trifluoromethoxy)benzoyl Chloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A013002178-250mg	2-Methyl-5-(trifluoromethoxy)benzoyl chloride	1261445-13-9	97%	250mg	$504.00	2023-09-03
Alichem	A013002178-500mg	2-Methyl-5-(trifluoromethoxy)benzoyl chloride	1261445-13-9	97%	500mg	$855.75	2023-09-03
Alichem	A013002178-1g	2-Methyl-5-(trifluoromethoxy)benzoyl chloride	1261445-13-9	97%	1g	$1460.20	2023-09-03
TRC	M108370-500mg	2-Methyl-5-(trifluoromethoxy)benzoyl chloride	1261445-13-9		500mg	$ 140.00	2022-06-04
TRC	M108370-1000mg	2-Methyl-5-(trifluoromethoxy)benzoyl chloride	1261445-13-9		1g	$ 235.00	2022-06-04
Apollo Scientific	PC302819-1g	2-Methyl-5-(trifluoromethoxy)benzoyl chloride	1261445-13-9	97%	1g	£46.00	2025-02-21
Apollo Scientific	PC302819-5g	2-Methyl-5-(trifluoromethoxy)benzoyl chloride	1261445-13-9	97%	5g	£140.00	2025-02-21
Apollo Scientific	PC302819-10g	2-Methyl-5-(trifluoromethoxy)benzoyl chloride	1261445-13-9	97%	10g	£248.00	2025-02-21
abcr	AB350136-5 g	2-Methyl-5-(trifluoromethoxy)benzoyl chloride, 97%; .	1261445-13-9	97%	5g	€289.20	2023-04-26
abcr	AB350136-10 g	2-Methyl-5-(trifluoromethoxy)benzoyl chloride, 97%; .	1261445-13-9	97%	10g	€481.40	2023-04-26